Cas no 547766-28-9 (7-bromo-1-benzothiophen-2-amine)

• Product Name: 7-bromo-1-benzothiophen-2-amine
• CAS No: 547766-28-9
• MF: C₈H₆BrNS
• MW: 228.108939647675
• MDL: MFCD17016087
• CID: 2094016
• PubChem ID: 12112208
• Update Time: 2025-05-20

7-bromo-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromobenzo[b]thiophen-2-amine
• 2-Amino-7-bromo-benzo[b]thiophene
• 7-bromo-1-benzothiophen-2-amine
• MFCD17016087
• CS-0053888
• DB-264048
• Benzo[b]thiophen-2-amine, 7-bromo-
• PB11619
• 547766-28-9
• WRWOLPUNYIVAGT-UHFFFAOYSA-N
• P12082
• SCHEMBL5475748

• MDL： MFCD17016087
• Inchi： 1S/C8H6BrNS/c9-6-3-1-2-5-4-7(10)11-8(5)6/h1-4H,10H2
• InChI Key： WRWOLPUNYIVAGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(N)SC=21

Computed Properties

• Exact Mass: 226.94043g/mol
• Monoisotopic Mass: 226.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-bromo-1-benzothiophen-2-amine

Professional Introduction to Compound with CAS No. 547766-28-9 and Product Name: 7-bromo-1-benzothiophen-2-amine

The compound identified by the CAS number 547766-28-9 and the product name 7-bromo-1-benzothiophen-2-amine represents a significant molecule in the realm of pharmaceutical and chemical research. This benzothiophene derivative, characterized by its bromine substituent at the 7-position and an amine group at the 2-position, has garnered attention due to its structural versatility and potential biological activity. The benzothiophene core is a well-documented scaffold in medicinal chemistry, frequently explored for its role in modulating various biological pathways.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly those incorporating sulfur atoms, due to their ability to interact with biological targets in unique ways. The 7-bromo-1-benzothiophen-2-amine structure exemplifies this trend, offering a platform for further chemical modification and functionalization. The presence of both bromine and amine functionalities provides multiple sites for selective reactions, enabling chemists to tailor the molecule for specific applications.

In the context of contemporary research, 7-bromo-1-benzothiophen-2-amine has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems. These systems are prevalent in many FDA-approved drugs, underscoring the significance of this compound in synthetic chemistry.

The amine group at the 2-position of the benzothiophene ring further enhances the compound's utility. Amines are fundamental pharmacological moieties, capable of forming hydrogen bonds with biological targets and participating in salt formation, improving solubility and bioavailability. This dual functionality makes 7-bromo-1-benzothiophen-2-amine a valuable building block for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of this compound is its potential application in oncology research. Benzothiophene derivatives have been extensively studied for their antitumor properties, with several analogs already entering clinical trials. The introduction of a bromine atom at the 7-position may enhance binding affinity or modulate metabolic stability, making 7-bromo-1-benzothiophen-2-amine a promising candidate for further investigation. Additionally, the amine group provides a site for derivatization into more complex structures, such as kinase inhibitors or DNA intercalators.

Another area where this compound shows promise is in neurodegenerative disease research. The benzothiophene scaffold is known to interact with various neurotransmitter receptors and enzymes implicated in conditions like Alzheimer's and Parkinson's disease. By leveraging the structural features of 7-bromo-1-benzothiophen-2-amine, researchers can explore new mechanisms of action or enhance existing ones. The bromine substituent allows for further functionalization via transition-metal-catalyzed reactions, enabling the creation of diverse libraries of compounds for high-throughput screening.

The synthesis of 7-bromo-1-benzothiophen-2-amine itself is another area of interest. Given its utility as an intermediate, optimizing its preparation is crucial for both academic and industrial applications. Modern synthetic methodologies emphasize efficiency, sustainability, and scalability, and 547766-28-9 fits well within this paradigm. Researchers have explored various routes to construct the benzothiophene core, including cyclization reactions involving thioamides or ketones. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution or metal-mediated halogenation.

The role of computational chemistry in designing derivatives of 7-bromo-1-benzothiophen-2-amine cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other physicochemical properties before conducting experimental synthesis. This approach not only accelerates drug discovery but also reduces costs associated with trial-and-error experimentation. By integrating experimental data with computational insights, scientists can rationally design analogs with enhanced potency and reduced toxicity.

In conclusion,547766-28-9 (CAS No.) represents a versatile and promising compound with significant applications in pharmaceutical research. Its unique structural features—specifically the bromine substituent at position 7 and the amine group at position 2—make it an invaluable intermediate for constructing biologically active molecules. As our understanding of disease mechanisms evolves alongside advances in synthetic chemistry,7-bromo-1-benzothiophenylamine is poised to play an increasingly important role in developing next-generation therapeutics across multiple therapeutic areas.